(20R)-Dammar-24-ene-3β,20-diol
(20R)-Dammar-24-ene-3β,20-diol
Dammarenediol-I is a triterpenoid. It contains a dammarane.
Brand Name:
Vulcanchem
CAS No.:
14351-28-1
VCID:
VC0080845
InChI:
InChI=1S/C30H52O2/c1-20(2)10-9-16-30(8,32)22-13-18-28(6)21(22)11-12-24-27(5)17-15-25(31)26(3,4)23(27)14-19-29(24,28)7/h10,21-25,31-32H,9,11-19H2,1-8H3/t21-,22+,23+,24-,25+,27+,28-,29-,30-/m1/s1
SMILES:
CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)O)C)C)C)O)C
Molecular Formula:
C30H52O2
Molecular Weight:
444.7 g/mol
(20R)-Dammar-24-ene-3β,20-diol
CAS No.: 14351-28-1
Main Products
VCID: VC0080845
Molecular Formula: C30H52O2
Molecular Weight: 444.7 g/mol
CAS No. | 14351-28-1 |
---|---|
Product Name | (20R)-Dammar-24-ene-3β,20-diol |
Molecular Formula | C30H52O2 |
Molecular Weight | 444.7 g/mol |
IUPAC Name | (3S,5R,8R,9R,10R,13R,14R,17S)-17-[(2R)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C30H52O2/c1-20(2)10-9-16-30(8,32)22-13-18-28(6)21(22)11-12-24-27(5)17-15-25(31)26(3,4)23(27)14-19-29(24,28)7/h10,21-25,31-32H,9,11-19H2,1-8H3/t21-,22+,23+,24-,25+,27+,28-,29-,30-/m1/s1 |
Standard InChIKey | NLHQJXWYMZLQJY-AYHBXSNGSA-N |
Isomeric SMILES | CC(=CCC[C@](C)([C@H]1CC[C@@]2([C@@H]1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C)O)C |
SMILES | CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)O)C)C)C)O)C |
Canonical SMILES | CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)O)C)C)C)O)C |
Description | Dammarenediol-I is a triterpenoid. It contains a dammarane. |
PubChem Compound | 441675 |
Last Modified | Nov 11 2021 |
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